Cas no 70461-62-0 (ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate)

• Product Name: ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate
• CAS No: 70461-62-0
• MF: C₁₂H₁₃NO₄
• MDL: MFCD31742413
• CID: 1743993
• Update Time: 2025-11-01

ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(4-nitrophenyl)-, ethyl ester,(1R,2S)-rel-
• ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate

• MDL： MFCD31742413

Additional information on ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate

Introduction to Ethyl Cis-2-(4-Nitrophenyl)cyclopropanecarboxylate (CAS No. 70461-62-0)

Ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate, with the chemical formula C₁₂H₁₁NO₅, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 70461-62-0, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a cyclopropane ring and a nitrophenyl group makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The cyclopropane moiety in ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate is known for its strained three-membered ring structure, which can influence the reactivity and electronic properties of the molecule. This feature has been exploited in various synthetic pathways, allowing for the introduction of functional groups at specific positions. The nitrophenyl group, on the other hand, contributes to the molecule's electron-withdrawing nature, which can be crucial in designing molecules with specific biological activities.

In recent years, there has been a growing interest in utilizing such intermediates in the synthesis of bioactive compounds. For instance, researchers have explored the use of ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate as a precursor in the development of new antibiotics and anti-inflammatory agents. The structural motif present in this compound has shown promise in modulating enzyme activities and interacting with biological targets, making it a valuable asset in drug discovery programs.

The synthesis of ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate typically involves multi-step organic reactions, starting from readily available starting materials. One common approach involves the reaction of 4-nitrobenzoyl chloride with cyclopropylmagnesium bromide, followed by esterification to yield the desired product. This synthetic route highlights the compound's accessibility and its potential for large-scale production, which is essential for industrial applications.

Recent advancements in catalytic methods have further enhanced the efficiency of synthesizing ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce complex functionalities into the molecule with high selectivity and yield. These innovations have not only improved the synthetic methodologies but also opened new avenues for exploring derivatives of this compound with enhanced pharmacological properties.

The pharmacological potential of ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate has been investigated in various preclinical studies. Researchers have observed that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This has led to its exploration as a lead compound for developing novel therapeutics targeting conditions such as arthritis and inflammatory bowel disease. The ability of this molecule to interact with biological targets suggests its utility in designing drugs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate has found utility in materials science. The unique structural features of this compound make it a suitable candidate for designing advanced materials with specific optical and electronic properties. For example, researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its ability to absorb light across a broad spectrum and its stability under various conditions.

The future prospects of ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate are promising, with ongoing research aimed at uncovering new synthetic routes and expanding its applications. As our understanding of molecular interactions grows, so does the potential for developing innovative therapies and materials based on this compound. The combination of its structural versatility and functional diversity positions ethyl cis-2-(4-nitrophenyl)cyclopropanecarboxylate as a cornerstone in modern chemical research.